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Compound of Interest

Compound Name: N,N-Diisopropylbenzamide

Cat. No.: B1329595 Get Quote

For laboratory professionals engaged in research and development, the responsible

management of chemical waste is not merely a regulatory obligation but a cornerstone of a

safe and ethical scientific practice. This guide provides a detailed, step-by-step protocol for the

proper disposal of N,N-Diisopropylbenzamide, ensuring the safety of personnel and the

protection of our environment. By understanding the principles behind these procedures, you

can foster a culture of safety and compliance within your laboratory.

Understanding the Hazard Profile of N,N-
Diisopropylbenzamide
Before any disposal procedure can be initiated, a thorough understanding of the chemical's

hazards is paramount. N,N-Diisopropylbenzamide is classified with the following hazard

statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

These classifications necessitate careful handling and the use of appropriate Personal

Protective Equipment (PPE) at all times.

Table 1: Key Safety and Hazard Information for N,N-Diisopropylbenzamide
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Property Information Source

CAS Number 20383-28-2 [1]

Molecular Formula C13H19NO [1]

Hazard Statements H315, H319, H335 [1]

Precautionary Statements

P261, P271, P280,

P302+P352,

P305+P351+P338, P501

[1][2]

Incompatibilities
Strong oxidizing agents, strong

acids
[3]

The Disposal Workflow: A Step-by-Step Protocol
The proper disposal of N,N-Diisopropylbenzamide is a multi-step process that begins the

moment the chemical is deemed waste and ends with its final, compliant disposal.

Before handling N,N-Diisopropylbenzamide for disposal, it is mandatory to wear the following

PPE to prevent exposure:

Gloves: Chemical-resistant gloves, such as nitrile rubber.

Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to

protect against splashes.[1][2][4]

Lab Coat: A standard laboratory coat to protect skin and clothing.[1]

Respiratory Protection: Handling should occur in a well-ventilated area, such as a chemical

fume hood, to avoid inhalation of dust or vapors.[1][2][4]

Proper segregation of chemical waste is critical to prevent dangerous reactions.

Dedicated Waste Container: Designate a specific, clearly labeled, and sealable container for

N,N-Diisopropylbenzamide waste.[1][5]
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Avoid Mixing: Do not mix N,N-Diisopropylbenzamide waste with other chemical waste

streams, especially incompatible materials like strong acids or oxidizers.[3][5] Amides can

react with acids, generating heat, and with oxidizing acids, potentially producing toxic gases.

[3]

Container Compatibility: Ensure the waste container is made of a material compatible with

N,N-Diisopropylbenzamide. High-density polyethylene (HDPE) is a suitable choice.

Accurate labeling is a regulatory requirement and a key safety feature. The waste container

must be clearly labeled with:

The words "Hazardous Waste".[6]

The full chemical name: "N,N-Diisopropylbenzamide".[6]

The associated hazard warnings (e.g., "Irritant").

The date of waste accumulation.[6]

Store the sealed and labeled waste container in a designated, well-ventilated, and secure area.

This area should be away from general laboratory traffic and incompatible chemicals. The

storage area should also have secondary containment to mitigate any potential leaks.

The disposal of N,N-Diisopropylbenzamide must be handled by a licensed and certified

chemical waste disposal contractor.[6]

Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS

department will have established procedures and approved vendors for hazardous waste

disposal.

Waste Manifest: Ensure the disposal vendor provides a waste manifest, which tracks the

waste from your facility to its final destination.

Regulatory Compliance: The disposal must adhere to all local, state, and federal regulations,

such as the Resource Conservation and Recovery Act (RCRA) in the United States.[7] While

a specific EPA waste code for N,N-Diisopropylbenzamide is not explicitly listed, it would
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likely be classified as a hazardous waste based on its irritant characteristics. Your EHS office

will assist in making the correct waste determination.

Emergency Procedures: Spill and Exposure
Management
In the event of a spill or exposure, immediate and appropriate action is crucial.

Small Spills: For dry spills, carefully sweep up the material, avoiding dust generation, and

place it in a labeled container for disposal.[1] For wet spills, use an absorbent material to

contain the spill, then collect the contaminated material into a sealed container for disposal.

[1]

Large Spills: Evacuate the area and alert your institution's EHS or emergency response

team.[1]

Decontamination: After the spill is cleaned up, decontaminate the area with a suitable solvent

and then wash with soap and water.[6] Collect all decontamination materials as hazardous

waste.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1][2][4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1][2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following workflow

diagram illustrates the key decision points and actions.
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Caption: Workflow for the safe disposal of N,N-Diisopropylbenzamide waste.
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By adhering to these detailed procedures, you contribute to a safer laboratory environment and

ensure the responsible stewardship of chemical resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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